Cas no 5870-70-2 (1-Octen-3-yne, 5-chloro-)

• Product name: 1-Octen-3-yne, 5-chloro-
• CAS No: 5870-70-2
• MF: C₈H₁₁Cl
• MW: 142.625941514969
• CID: 1611847
• PubChem ID: 12341195

1-Octen-3-yne, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Octen-3-yne, 5-chloro-
• 5870-70-2
• 5-Chloro-1-octen-3-yne
• DTXSID101314350

• Inchi： InChI=1S/C8H11Cl/c1-3-5-7-8(9)6-4-2/h3,8H,1,4,6H2,2H3
• InChI Key： KVQKCQGEXKZGFG-UHFFFAOYSA-N
• SMILES： CCCC(C#CC=C)Cl

Computed Properties

• Exact Mass: 142.05503
• Monoisotopic Mass: 142.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0